4-((3-Bromophenoxy)methyl)benzoic acid
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Description
4-((3-Bromophenoxy)methyl)benzoic acid is a brominated aromatic compound featuring a benzoic acid core substituted at the para-position with a (3-bromophenoxy)methyl group. Its molecular formula is C₁₄H₁₁BrO₃, with a molecular weight of 315.14 g/mol. Structurally, the compound combines a polar carboxylic acid group with a lipophilic bromophenoxy moiety, which may influence its solubility, reactivity, and biological interactions.
Properties
Molecular Formula |
C14H11BrO3 |
|---|---|
Molecular Weight |
307.14 g/mol |
IUPAC Name |
4-[(3-bromophenoxy)methyl]benzoic acid |
InChI |
InChI=1S/C14H11BrO3/c15-12-2-1-3-13(8-12)18-9-10-4-6-11(7-5-10)14(16)17/h1-8H,9H2,(H,16,17) |
InChI Key |
KBYZCUKYNGUKDZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)Br)OCC2=CC=C(C=C2)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Brominated Benzoic Acid Derivatives
Key Insights :
- The bromine atom in 4-Bromobenzoic acid enhances electrophilicity, aiding in nucleophilic substitution reactions. The target compound’s phenoxymethyl group may reduce acidity compared to 4-Bromobenzoic acid due to electron-donating effects from the oxygen atom .
- 4-(Bromomethyl)benzaldehyde’s safety data () suggests that brominated benzyl derivatives require careful handling, implying similar precautions for the target compound .
Phenoxymethyl-Substituted Analogues
Key Insights :
- Phenoxymethyl groups in and enhance interactions with enzymes via hydrophobic pockets or π-π stacking. The target compound’s 3-bromophenoxy group may similarly engage in halogen bonding or steric interactions .
- Derivatives in show that methylene-linked substituents (e.g., dihydroisoquinoline) improve selectivity for BChE over acetylcholinesterase, suggesting the target compound could be tailored for specific enzyme inhibition .
Key Insights :
- HMBA’s prenyl group enhances membrane permeability, a feature the target compound’s bromophenoxy group may mimic for cellular uptake .
- Esterification (e.g., methyl ester in ) improves bioavailability, suggesting that derivatization of the target compound’s carboxylic acid group could optimize pharmacokinetics .
Research Findings and Data Gaps
- Synthetic Routes : Analogous compounds (e.g., ’s phosphonates) are synthesized via nucleophilic substitution or esterification, suggesting feasible pathways for the target compound using 4-(bromomethyl)benzoic acid intermediates .
- Physicochemical Properties: No experimental data (e.g., melting point, solubility) exist for the target compound, but its bromophenoxy group likely increases lipophilicity (logP >3) compared to unsubstituted benzoic acid.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
